Cas no 127654-00-6 (Hexanoic acid,6-[5,6-dihydro-5-oxo-6-(phenylmethyl)-11H-pyrido[4,3-c][1]benzazepin-11-ylidene]-,(E)- (9CI))

• Product Name: Hexanoic acid,6-[5,6-dihydro-5-oxo-6-(phenylmethyl)-11H-pyrido[4,3-c][1]benzazepin-11-ylidene]-,(E)- (9CI)
• CAS No: 127654-00-6
• MF: C₂₆H₂₄N₂O₃
• MW: 412.480366706848
• CID: 187346
• PubChem ID: 6449695
• Update Time: 2025-04-19

Hexanoic acid,6-[5,6-dihydro-5-oxo-6-(phenylmethyl)-11H-pyrido[4,3-c][1]benzazepin-11-ylidene]-,(E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[5,6-dihydro-5-oxo-6-(phenylmethyl)-11H-pyrido[4,3-c][1]benzazepin-11-ylidene]-,(E)- (9CI)
• (6E)-6-(6-benzyl-5-oxopyrido[4,3-c][1]benzazepin-11-ylidene)hexanoic acid
• SCHEMBL9044245
• 127654-00-6
• (E)-6-Benzyl-11-(5-carboxypentylidene)-5,11-dihydropyrido(4,3-c)(1)benzazepin-5(6H)-one
• Hexanoic acid, 6-(5,6-dihydro-5-oxo-6-(phenylmethyl)-11H-pyrido(4,3-c)(1)benzazepin-11-ylidene)-, (E)-

• Inchi： 1S/C26H24N2O3/c29-25(30)14-6-2-5-11-20-21-12-7-8-13-24(21)28(18-19-9-3-1-4-10-19)26(31)22-15-16-27-17-23(20)22/h1,3-4,7-13,15-17H,2,5-6,14,18H2,(H,29,30)/b20-11+
• InChI Key： LSCULPZBOQGENX-RGVLZGJSSA-N
• SMILES： O=C1C2C=CN=CC=2/C(=C/CCCCC(=O)O)/C2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 412.17869263g/mol
• Monoisotopic Mass: 412.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.5Ų